Cas no 1806382-44-4 (2-Bromo-1-(2-(bromomethyl)-4-(difluoromethyl)phenyl)propan-1-one)

• Product Name: 2-Bromo-1-(2-(bromomethyl)-4-(difluoromethyl)phenyl)propan-1-one
• CAS No: 1806382-44-4
• MF: C₁₁H₁₀Br₂F₂O
• MW: 356.001308917999
• CID: 4979321
• Update Time: 2025-06-30

2-Bromo-1-(2-(bromomethyl)-4-(difluoromethyl)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(2-(bromomethyl)-4-(difluoromethyl)phenyl)propan-1-one

• Inchi： 1S/C11H10Br2F2O/c1-6(13)10(16)9-3-2-7(11(14)15)4-8(9)5-12/h2-4,6,11H,5H2,1H3
• InChI Key： GWEZETJWMJIADZ-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(C(F)F)=CC=1CBr)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 248
• XLogP3: 4
• Topological Polar Surface Area: 17.1

Additional information on 2-Bromo-1-(2-(bromomethyl)-4-(difluoromethyl)phenyl)propan-1-one

Professional Introduction to 2-Bromo-1-(2-(bromomethyl)-4-(difluoromethyl)phenyl)propan-1-one (CAS No. 1806382-44-4)

2-Bromo-1-(2-(bromomethyl)-4-(difluoromethyl)phenyl)propan-1-one is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1806382-44-4, is characterized by its complex molecular structure, which includes a bromomethyl group and a difluoromethyl substituent on a phenyl ring. Such structural features make it a versatile intermediate in the synthesis of various biologically active molecules.

The< strong> bromomethyl moiety in the compound's structure is particularly noteworthy, as it serves as a reactive site for further functionalization. This reactivity allows for the introduction of additional functional groups, making the compound a valuable building block in the development of novel pharmaceutical agents. The< strong> difluoromethyl group, on the other hand, is known for its ability to enhance metabolic stability and binding affinity in drug candidates, which is a critical factor in drug design.

In recent years, there has been a surge in research focused on developing new therapeutic agents with improved pharmacokinetic properties. The unique combination of substituents in 2-Bromo-1-(2-(bromomethyl)-4-(difluoromethyl)phenyl)propan-1-one positions it as a promising candidate for such endeavors. For instance, studies have demonstrated its utility in the synthesis of kinase inhibitors, which are widely used in the treatment of cancers and inflammatory diseases. The< strong> bromomethyl group facilitates the introduction of polar moieties that can enhance interactions with biological targets, while the< strong> difluoromethyl group contributes to the overall rigidity and lipophilicity of the molecule.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their favorable pharmacological profiles. The presence of< strong> difluoromethyl groups in drug molecules has been associated with increased binding affinity, reduced metabolic clearance, and improved resistance to enzymatic degradation. These properties are particularly valuable in the development of small-molecule drugs that require prolonged half-lives and enhanced target specificity. The compound 2-Bromo-1-(2-(bromomethyl)-4-(difluoromethyl)phenyl)propan-1-one exemplifies these advantages, making it a subject of intense interest among medicinal chemists.

Moreover, the< strong>bromomethyl functionality provides an opportunity for further derivatization through nucleophilic substitution reactions. This chemical versatility allows researchers to explore a wide range of structural modifications, enabling the optimization of drug-like properties such as solubility, bioavailability, and toxicity. In this context, 2-Bromo-1-(2-(bromomethyl)-4-(difluoromethyl)phenyl)propan-1-one serves as a crucial intermediate in synthetic pathways that lead to novel therapeutic entities.

The synthesis of this compound involves multi-step organic transformations that highlight its complexity and synthetic challenge. Key steps typically include bromination reactions to introduce the bromomethyl group and fluorination processes to incorporate the difluoromethyl substituent. These synthetic strategies require precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these objectives, showcasing the compound's compatibility with modern synthetic methodologies.

In academic research, 2-Bromo-1-(2-(bromomethyl)-4-(difluoromethyl)phenyl)propan-1-one has been utilized in various studies aimed at elucidating structure-activity relationships (SARs). Such investigations are essential for understanding how molecular modifications influence biological activity, providing insights that guide the design of more effective drugs. For example, researchers have explored derivatives of this compound to identify potent inhibitors of specific enzymes implicated in diseases like cancer and neurodegeneration. The< strong>bromomethyl and< strong>difluoromethyl groups play pivotal roles in these studies by modulating key pharmacophoric features.

The compound's potential extends beyond academic research into industrial applications. Pharmaceutical companies are increasingly investing in libraries of fluorinated compounds due to their commercial significance. 2-Bromo-1-(2-(bromomethyl)-4-(difluoromethyl)phenyl)propan-1-one is being evaluated as a candidate for further development into marketable drugs or agrochemicals. Its structural features make it amenable to modifications that can tailor its biological activity for specific applications, underscoring its versatility and commercial appeal.

The future prospects for 2-Bromo-1-(2-(bromomethyl)-4-(difluoromethyl)phenyl)propan-1-one are bright, given its multifaceted utility in drug discovery and synthesis. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, this compound is likely to remain at the forefront of pharmaceutical innovation. Its unique combination of reactive sites and pharmacologically relevant substituents ensures its continued relevance in both academic and industrial settings.